Cas no 2137762-80-0 (Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-)

• Product Name: Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-
• CAS No: 2137762-80-0
• MF: C₈H₁₂N₄O
• MW: 180.207080841064
• CID: 5278591
• Update Time: 2025-06-12

Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-

• Inchi： 1S/C8H12N4O/c1-6(13)11-3-2-4-12-8(11)7(9)5-10-12/h5H,2-4,9H2,1H3
• InChI Key： IYORBJBVBPACAI-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCN2N=CC(N)=C12)C

Additional information on Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-

Introduction to Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- CAS No. 2137762-80-0

Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-, is a significant compound in the realm of pharmaceutical chemistry, exhibiting a complex molecular structure that has garnered considerable attention from researchers worldwide. With the CAS number 2137762-80-0, this compound has been extensively studied for its potential applications in drug development and medicinal chemistry. The intricate scaffold of this molecule, featuring a pyrazolo[1,5-a]pyrimidine core appended to an ethanone moiety, presents a unique set of chemical and biological properties that make it a promising candidate for further investigation.

The pyrazolo[1,5-a]pyrimidine moiety is a heterocyclic structure that has been widely explored in the development of bioactive molecules. This particular scaffold is known for its ability to interact with various biological targets, making it a valuable component in the design of novel therapeutic agents. The presence of an amino group at the 3-position of the pyrazolo[1,5-a]pyrimidine ring further enhances its potential as a pharmacophore, allowing for diverse functionalization and modifications. These features have made Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- a subject of intense interest in the pharmaceutical industry.

In recent years, significant advancements have been made in understanding the biological activities of pyrazolo[1,5-a]pyrimidine derivatives. Studies have demonstrated that these compounds can exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The ethanone moiety in Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- adds an additional layer of complexity, potentially influencing its solubility and bioavailability. This has prompted researchers to explore its interactions with various biological systems to uncover new therapeutic possibilities.

The synthesis of Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the amino group at the 3-position necessitates careful handling to prevent unwanted side reactions. Researchers have employed various synthetic strategies to optimize the yield and purity of this compound. These efforts have led to the development of efficient synthetic routes that can be scaled up for industrial production.

One of the most compelling aspects of Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- is its potential as a lead compound for drug discovery. The combination of the pyrazolo[1,5-a]pyrimidine and ethanone moieties provides a versatile platform for structural modifications. By altering specific functional groups or introducing new substituents, researchers can fine-tune the biological activity of this compound. This flexibility has allowed for the generation of numerous derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of understanding the molecular interactions between Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- and biological targets. Computational modeling and experimental techniques have been employed to elucidate how this compound binds to enzymes and receptors. These insights have provided valuable information for designing more effective therapeutic agents. Additionally, structural biology approaches have revealed the detailed conformational changes that occur upon binding, further enhancing our understanding of its mechanism of action.

The pharmaceutical industry has shown great interest in developing novel drugs based on heterocyclic compounds like Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)-. Its unique structure and potential biological activities make it an attractive candidate for treating various diseases. Researchers are currently exploring its efficacy in preclinical models to assess its therapeutic potential. These studies aim to provide evidence supporting its translation into clinical trials and eventual approval as a new drug.

The development of new drugs is a complex process that involves multiple stages from discovery to commercialization. Ethanone, 1-(3-amino-6,7-dihydropyrazolo[1,5-a]pyrimidin-4(5H)-yl)- represents an important step in this journey. Its synthesis and characterization have laid the foundation for further research and development. As our understanding of its properties grows， so does its potential to contribute to medical advancements.

In conclusion，Ethanone， 1-(3-amino-6，7-dihydropyrazolo[1，5-a]pyrimidin -4（5H） -yl） - CAS No.2137762 -80 -0 is a multifaceted compound with significant pharmaceutical applications。 Its complex structure， unique functional groups， and potential biological activities make it a valuable asset in drug discovery。 Ongoing research efforts are aimed at unlocking its full therapeutic potential， paving the way for new treatments and improved patient outcomes.